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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB290157 trifluoroacetate is a synthetic, non-peptide molecule widely utilized in biomedical

research as a potent and selective antagonist of the C3a receptor (C3aR). The C3a receptor is

a G protein-coupled receptor that plays a crucial role in the innate immune response by binding

the anaphylatoxin C3a, a cleavage product of the third component of the complement system.

Activation of C3aR on various immune cells, such as mast cells, neutrophils, and

macrophages, triggers a cascade of pro-inflammatory events, including chemotaxis,

degranulation, and cytokine release. By blocking the interaction of C3a with its receptor,

SB290157 trifluoroacetate serves as an invaluable tool for investigating the physiological and

pathological roles of the C3a/C3aR signaling axis in a variety of inflammatory and neurological

conditions.

This document provides comprehensive information on suppliers, purity, and detailed protocols

for the application of SB290157 trifluoroacetate in key in vitro assays. It is intended to guide

researchers in the effective use of this compound for studying C3aR-mediated signaling

pathways and cellular responses.

Supplier and Purity Information
A critical aspect of utilizing small molecule inhibitors in research is ensuring the quality and

purity of the compound. The following table summarizes publicly available information from
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various suppliers of SB290157 trifluoroacetate. Researchers are advised to obtain batch-

specific certificates of analysis for the most accurate information.

Supplier Stated Purity

AbMole BioScience 99.86%

MedChem Express 99.87%

Selleck Chemicals 99.69%

R&D Systems / Tocris ≥97% (HPLC)[1][2]

Cayman Chemical ≥95%[3][4]

Santa Cruz Biotechnology ≥95%[5]

Creative Biolabs 95%[6]

Sigma-Aldrich / Calbiochem ≥95% (HPLC)[7]

C3a Receptor Signaling Pathway
SB290157 exerts its effects by inhibiting the signaling cascade initiated by the binding of C3a to

its receptor, C3aR. Understanding this pathway is essential for designing and interpreting

experiments using this antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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